Cas no 141106-98-1 (1-(benzyloxy)-2-ethynylbenzene)

• Product Name: 1-(benzyloxy)-2-ethynylbenzene
• CAS No: 141106-98-1
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 5991683
• PubChem ID: 19088780
• Update Time: 2025-05-19

1-(benzyloxy)-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2-(phenylmethoxy)-
• 1-(benzyloxy)-2-ethynylbenzene
• 141106-98-1
• EN300-1860188
• SCHEMBL6161980

• Inchi： 1S/C15H12O/c1-2-14-10-6-7-11-15(14)16-12-13-8-4-3-5-9-13/h1,3-11H,12H2
• InChI Key： ONFVPGMZPQISCE-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC=CC=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 208.088815002g/mol
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 337.0±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(benzyloxy)-2-ethynylbenzene

Comprehensive Overview of 1-(Benzyloxy)-2-ethynylbenzene (CAS No. 141106-98-1): Properties, Applications, and Industry Insights

1-(Benzyloxy)-2-ethynylbenzene (CAS No. 141106-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzyl-protected ethynylbenzene derivative features a unique molecular structure combining an ethynyl group and benzyl ether moiety, making it valuable for click chemistry applications and polymer synthesis. The compound's CAS registry number 141106-98-1 serves as its universal identifier in chemical databases and regulatory documentation.

Recent trends in drug discovery and bioconjugation techniques have increased demand for 1-(benzyloxy)-2-ethynylbenzene as a building block. Researchers particularly value its alkyne functionality for Huisgen cycloaddition reactions, a cornerstone of modern bioorthogonal chemistry. The benzyl protecting group offers stability during synthetic transformations while allowing selective deprotection when needed. These properties make it ideal for developing targeted therapeutics and diagnostic probes—two areas experiencing exponential growth in the life sciences sector.

The compound's physical characteristics include a molecular weight of 208.26 g/mol and typical aromatic compound properties. Its ethynylbenzene core contributes to π-conjugation, influencing its UV-Vis absorption spectrum—a feature relevant for photophysical applications. When handling CAS 141106-98-1, standard organic chemistry precautions apply, though it doesn't fall under hazardous material classifications. Storage recommendations typically suggest anhydrous conditions at room temperature to maintain stability.

In material science, 1-(benzyloxy)-2-ethynylbenzene serves as a monomer for constructing conjugated polymers with tailored electronic properties. The growing organic electronics market has spurred interest in such ethynyl-containing precursors for developing OLED materials and organic semiconductors. Its incorporation into polymer backbones can enhance charge transport characteristics, a critical factor for flexible electronics and energy storage devices.

Synthetic protocols for 141106-98-1 typically involve Sonogashira coupling or alkynylation reactions of appropriately functionalized precursors. Recent methodological advances in palladium-catalyzed cross-coupling have improved yields and reduced byproduct formation. Analytical characterization employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis—topics frequently searched by quality control professionals.

The commercial availability of 1-(benzyloxy)-2-ethynylbenzene through specialty chemical suppliers has expanded significantly since 2020, reflecting its growing application spectrum. Pricing trends correlate with fine chemical market dynamics and catalyst metal availability. Current research explores its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs)—areas receiving substantial funding in nanotechnology initiatives.

Environmental and regulatory aspects of CAS 141106-98-1 remain favorable compared to many halogenated compounds. Its biodegradation pathway and eco-toxicity profile align with green chemistry principles—a crucial consideration for industries adopting ESG (Environmental, Social, and Governance) standards. This positions the compound favorably in markets prioritizing sustainable chemical solutions.

Future applications may leverage the compound's click chemistry compatibility for developing theranostic agents (combined therapeutic and diagnostic molecules). The rise of personalized medicine and companion diagnostics creates new opportunities for such multifunctional compounds. Additionally, its potential in bioimaging probes and drug delivery systems continues to be explored in academic and industrial laboratories worldwide.

For researchers investigating structure-activity relationships or materials property optimization, 1-(benzyloxy)-2-ethynylbenzene offers valuable modularity. The compound's dual functionality allows sequential modifications—first exploiting the ethynyl group's reactivity, then cleaving the benzyl protecting group for further derivatization. This synthetic flexibility explains its popularity in combinatorial chemistry approaches.

Quality specifications for CAS 141106-98-1 typically require ≥95% purity by HPLC analysis, with particular attention to homocoupling byproducts. Advanced purification techniques like preparative HPLC or recrystallization achieve pharmaceutical-grade material when needed. Storage stability studies indicate excellent shelf life when protected from moisture and oxygen—key parameters for inventory management.

The intellectual property landscape surrounding ethynylbenzene derivatives shows growing patent activity, particularly in drug conjugate technologies and functional materials. While 141106-98-1 itself isn't patent-protected, its incorporation into novel compositions features in numerous applications. This creates opportunities for custom synthesis services and contract research organizations specializing in alkyne chemistry.

Analytical challenges associated with 1-(benzyloxy)-2-ethynylbenzene primarily involve distinguishing regioisomers and detecting trace impurities. Modern LC-MS systems with high-resolution mass detection provide robust solutions—a topic of interest in analytical chemistry forums. Method development typically employs C18 reverse-phase columns with acetonitrile/water gradients for optimal separation.

In educational contexts, CAS 141106-98-1 serves as an excellent example for teaching protective group strategies and alkyne reactivity. Its relatively straightforward synthesis and characterization make it suitable for advanced organic chemistry laboratories. The compound's applications also provide concrete examples when discussing molecular electronics and bioconjugation techniques in graduate-level courses.

Market analysts project steady growth for functionalized benzene derivatives like 1-(benzyloxy)-2-ethynylbenzene, driven by expanding applications in life sciences and advanced materials. Regional demand patterns reflect concentrations of pharmaceutical R&D in North America and Europe, coupled with growing electronic materials production in Asia. Supply chain considerations emphasize reliable raw material sourcing for consistent production quality.